Cas no 25834-80-4 (Benzenamine,2,4-bis[(4-aminophenyl)methyl]-)

Benzenamine,2,4-bis[(4-aminophenyl)methyl]- Properties

Names and Identifiers

• Benzenamine,2,4-bis[(4-aminophenyl)methyl]-
• 2,4-bis[(4-aminophenyl)methyl]aniline
• 2,4-BIS((4-AMINOPHENYL)METHYL)BENZENAMINE
• 2,4-Bis-(p-aminobenzyl)-anilin
• 2,4-Bis(p-aminobenzyl)aniline
• Benzenamine, 2,4-bis((4-aminophenyl)methyl)-
• BRN 2880291
• CCRIS 5970
• EINECS 247-291-2
• 2,4-bis (p-amino-benzyl) aniline
• Benzenamine, 2,4-bis[(4-aminophenyl)methyl]-
• 25834-80-4
• SCHEMBL692514
• DTXSID8024606
• 2,4-bis-(p-aminobenzyl)aniline
• 4-[2-Amino-5-(4-aminobenzyl)benzyl]phenylamine
• 2,4-bis(4-aminobenzyl)aniline
• NS00027977
• 2,4-Bis(p-aminobenzyl) aniline
• +Expand

• InChIKey： KKVLCJIOPNYOQN-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H21N3/c21-18-6-1-14(2-7-18)11-16-5-10-20(23)17(13-16)12-15-3-8-19(22)9-4-15/h1-10,13H,11-12,21-23H2
• SMILES： NC1C=CC(CC2C=C(CC3C=CC(N)=CC=3)C=CC=2N)=CC=1

Computed Properties

• Exact Mass: 303.17373
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 303.174
• Heavy Atom Count: 23
• Complexity: 343
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 78.1A^2

Experimental Properties

• LogP: 5.35840
• PSA: 78.06
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 434.33°C (rough estimate)
• Flash Point: 316.2ºC
• Stability/Shelf Life: Incompatible with strong oxidizing agents, strong acids.
• Density: 1.0837 (rough estimate)